Cas no 4108-97-8 (4-Hydroxypiperidine-1-sulfonamide)

• Product Name: 4-Hydroxypiperidine-1-sulfonamide
• CAS No: 4108-97-8
• MF: C₅H₁₂N₂O₃S
• MW: 180.225379943848
• CID: 1018060
• PubChem ID: 45080590
• Update Time: 2025-06-09

4-Hydroxypiperidine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinesulfonamide,4-hydroxy-(7CI,8CI)
• 4-hydroxy-1-Piperidinesulfonamide
• 4-hydroxypiperidine-1-sulfonamide
• 1-Piperidinesulfonamide, 4-hydroxy-
• 4-hydroxypiperidin sulfonamide
• FWUKYPWNFQHKEU-UHFFFAOYSA-N
• NE39280
• 4-Hydroxypiperidine-1-sulfonamide

• Inchi： 1S/C5H12N2O3S/c6-11(9,10)7-3-1-5(8)2-4-7/h5,8H,1-4H2,(H2,6,9,10)
• InChI Key： FWUKYPWNFQHKEU-UHFFFAOYSA-N
• SMILES： S(N)(N1CCC(CC1)O)(=O)=O

Computed Properties

• Exact Mass: 180.057
• Monoisotopic Mass: 180.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92

Additional information on 4-Hydroxypiperidine-1-sulfonamide

Professional Introduction to 4-Hydroxypiperidine-1-sulfonamide (CAS No. 4108-97-8)

4-Hydroxypiperidine-1-sulfonamide, identified by the chemical compound code CAS No. 4108-97-8, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine sulfonamide class, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of both hydroxyl and sulfonamide functional groups in its molecular framework endows it with unique chemical properties that make it a valuable scaffold for drug discovery and development.

The molecular structure of 4-Hydroxypiperidine-1-sulfonamide consists of a piperidine ring substituted with a hydroxyl group at the 4-position and a sulfonamide group at the 1-position. This configuration allows for extensive modifications and derivatization, making it an attractive candidate for synthesizing novel bioactive molecules. The sulfonamide moiety, in particular, is well-documented for its role as an pharmacophore in various therapeutic agents, including antibiotics, anti-inflammatory drugs, and antiviral medications.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the sulfonamide group can interact with biological targets such as enzymes and receptors, leading to modulation of cellular processes. Specifically, 4-Hydroxypiperidine-1-sulfonamide has been investigated for its potential in inhibiting certain enzymes implicated in metabolic disorders and inflammatory conditions. Preliminary findings suggest that this compound may exhibit inhibitory effects on key enzymes such as xanthine oxidase and carbonic anhydrase, which are relevant in conditions like gout and altitude sickness.

The hydroxyl group in the molecule also contributes to its reactivity and potential for further functionalization. Hydroxyl-containing compounds are often involved in hydrogen bonding interactions, which can be crucial for binding affinity and specificity when designing drug molecules. The combination of the hydroxyl and sulfonamide groups in 4-Hydroxypiperidine-1-sulfonamide creates a balance of polar and non-polar characteristics, enhancing its solubility and bioavailability—key factors in drug formulation.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 4-Hydroxypiperidine-1-sulfonamide with biological targets with greater precision. These computational studies have helped identify potential lead compounds for further optimization. For instance, virtual screening techniques have been employed to dock this molecule into active sites of enzymes such as kinases and proteases, which are overexpressed in cancer cells. The results of these simulations have highlighted the compound's binding potential and provided insights into possible mechanisms of action.

Experimental validation of these computational findings has been crucial in advancing the understanding of 4-Hydroxypiperidine-1-sulfonamide's pharmacological properties. In vitro assays have been conducted to assess its activity against various biological targets, including those relevant to neurological disorders. Notably, studies have shown that derivatives of this compound may exhibit neuroprotective effects by modulating neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The ability of 4-Hydroxypiperidine-1-sulfonamide to cross the blood-brain barrier remains an area of active investigation, as this property is essential for treating central nervous system disorders.

The synthesis of 4-Hydroxypiperidine-1-sulfonamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Modern synthetic methodologies, including catalytic processes and green chemistry principles, have been applied to streamline the synthesis while minimizing environmental impact. Advances in synthetic techniques have also enabled the preparation of enantiomerically pure forms of this compound, which is critical for evaluating stereochemical influences on biological activity.

In conclusion, 4-Hydroxypiperidine-1-sulfonamide (CAS No. 4108-97-8) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features—combining a hydroxyl group with a sulfonamide moiety—make it a versatile molecule with potential applications across multiple therapeutic areas. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for innovative drug discovery efforts.